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Compound of Interest

Compound Name: tetra-N-acetylchitotetraose

Cat. No.: B013902 Get Quote

Essential Safety and Handling Guide for Tetra-N-
Acetylchitotetraose
This guide provides immediate, essential safety and logistical information for researchers,

scientists, and drug development professionals handling tetra-N-acetylchitotetraose. It offers

procedural, step-by-step guidance for safe operations and disposal.

Product Identification and Safety Data Summary
Tetra-N-acetylchitotetraose is a biochemical used in industrial and scientific research.[1]

According to available safety data sheets, it is not classified as a hazardous substance.[2][3]

However, adherence to good laboratory practices is essential to ensure safety.

Table 1: Chemical and Safety Data for Tetra-N-Acetylchitotetraose
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Property Value Reference

CAS Number 2706-65-2 [1][2][4]

Synonyms

N,N',N'',N'''-

Tetraacetylchitotetraose,

Chitotetraose, tetra-N-acetyl

[1][4]

Hazard Classification Not classified as hazardous [2][3]

Acute Toxicity (Oral) No data available [2]

Skin Corrosion/Irritation No data available [2]

Serious Eye Damage/Irritation No data available [2]

Respiratory or Skin

Sensitization
No data available [2]

Carcinogenicity No data available [2]

Ecological Toxicity No data available [1]

Personal Protective Equipment (PPE)
While tetra-N-acetylchitotetraose is not considered hazardous, appropriate PPE should be

worn to minimize exposure and prevent contamination.

Table 2: Recommended Personal Protective Equipment
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PPE Category Specification Rationale

Eye/Face Protection
Tightly fitting safety goggles

with side-shields

Protects eyes from dust

particles.

Hand Protection Disposable nitrile gloves
Provides protection against

incidental contact.

Body Protection
Laboratory coat or other

suitable protective clothing

Prevents contamination of

personal clothing.

Respiratory Protection

Generally not required with

adequate ventilation. If dust is

generated and ventilation is

inadequate, a NIOSH-

approved respirator for dusts

may be used.

Ensures respiratory safety in

case of airborne particles.

Operational Plan: Step-by-Step Handling
Procedures
This section outlines the procedural workflow for handling tetra-N-acetylchitotetraose from

receipt to disposal.

3.1. Receiving and Storage

Inspection: Upon receipt, visually inspect the container for any damage or leaks.

Storage: Store the container in a tightly closed, dry, cool, and well-ventilated place.[2]

Recommended storage temperatures are -20°C for one month or -80°C for up to six months

for stock solutions.[5]

Labeling: Ensure the container is clearly labeled with the chemical name and any relevant

hazard information (though none is currently indicated).

3.2. Handling and Use

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 9 Tech Support

https://www.benchchem.com/product/b013902?utm_src=pdf-body
https://www.targetmol.com/attachment/sds/B033BB4E-30AA-45D9-BB72-9247E619FA9D/T40327
https://www.medchemexpress.com/tetra-n-acetylchitotetraose.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b013902?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Work Area Preparation: Work in a well-ventilated area, such as a laboratory fume hood,

especially when handling the powdered form to avoid dust formation.[2][3]

Donning PPE: Before handling, put on the required PPE as specified in Table 2.

Weighing and Transfer:

Handle as a solid powder.

Use a chemical spatula or other appropriate tool for transfer.

Avoid creating dust. If dust is generated, ensure adequate ventilation is in place.

Solution Preparation (if applicable):

If preparing an aqueous solution, it is recommended to filter and sterilize it through a 0.22

µm filter before use.[5]

Post-Handling:

After handling, wash hands thoroughly.[3]

Clean the work area to remove any residual powder.

3.3. Spill Response

Minor Spills (Powder):

Ensure the area is well-ventilated.[3]

Mechanically recover the product (e.g., sweep or vacuum).[3] Avoid creating dust.

Place the spilled material into a suitable container for disposal.

Personal Contamination:

Skin Contact: Wash the affected area with plenty of water.[3] Remove contaminated

clothing.[1][2]
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Eye Contact: Rinse eyes with water for at least 15 minutes as a precaution.[1][2][3]

Inhalation: Move to fresh air.[1][2][3]

Ingestion: Rinse mouth with water and seek medical advice if you feel unwell.[1][2][3]

Disposal Plan
As a non-hazardous substance, the disposal of tetra-N-acetylchitotetraose and its containers

should follow standard laboratory procedures for non-hazardous waste.

Table 3: Disposal Guidelines

Waste Type Disposal Procedure

Unused Solid Material

Dispose of in accordance with local regulations

for non-hazardous chemical waste. It may be

suitable for landfill disposal, but should not be

placed in general laboratory trash.[6]

Empty Containers
Rinse containers thoroughly. Deface the label

and dispose of them in the regular trash.[6]

Contaminated Labware (e.g., pipette tips, tubes)
Dispose of as solid non-hazardous laboratory

waste.

Aqueous Solutions

Depending on local regulations, small quantities

of dilute aqueous solutions may be disposable

down the sanitary sewer with copious amounts

of water.[7]

Visual Workflow and Logic Diagrams
The following diagrams illustrate the handling workflow and the decision-making process for

spill response.
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Caption: Workflow for Handling Tetra-N-Acetylchitotetraose.
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Spill Occurs

Assess Spill Size & Location

Is it a minor, manageable spill?

Evacuate Area & Seek Assistance

No

Ensure Proper PPE is Worn

Yes

Contain Spill

Clean Up Spill Mechanically

Dispose of Waste

Decontaminate Area

Report Incident
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Caption: Spill Response Decision Logic.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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